Trisodium hydrogen ((heptylimino)bis(methylene))bisphosphonate
CAS No.: 94199-73-2
Cat. No.: VC17009897
Molecular Formula: C9H20NNa3O6P2
Molecular Weight: 369.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 94199-73-2 |
|---|---|
| Molecular Formula | C9H20NNa3O6P2 |
| Molecular Weight | 369.17 g/mol |
| IUPAC Name | trisodium;[heptyl(phosphonatomethyl)amino]methyl-hydroxyphosphinate |
| Standard InChI | InChI=1S/C9H23NO6P2.3Na/c1-2-3-4-5-6-7-10(8-17(11,12)13)9-18(14,15)16;;;/h2-9H2,1H3,(H2,11,12,13)(H2,14,15,16);;;/q;3*+1/p-3 |
| Standard InChI Key | NQZPCVBNPUNFFT-UHFFFAOYSA-K |
| Canonical SMILES | CCCCCCCN(CP(=O)(O)[O-])CP(=O)([O-])[O-].[Na+].[Na+].[Na+] |
Introduction
Synthesis:
The synthesis of bisphosphonates typically involves the reaction of amines with phosphonic acid derivatives. For Trisodium hydrogen ((heptylimino)bis(methylene))bisphosphonate, the synthesis would likely involve heptylamine reacting with phosphonic acid derivatives in the presence of sodium ions to form the desired compound.
Chemical Reactions:
Bisphosphonates can participate in various chemical reactions, including those that involve the exchange of metal ions or the formation of complexes with other molecules. These reactions are often influenced by pH and ionic strength.
Biological Activity:
Bisphosphonates inhibit osteoclast activity, leading to decreased bone resorption. This mechanism is crucial for their use in treating bone diseases.
Applications:
While specific applications for Trisodium hydrogen ((heptylimino)bis(methylene))bisphosphonate are not detailed, related bisphosphonates are used extensively in medicine for conditions like osteoporosis and Paget's disease.
Research Findings:
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Bone Resorption Inhibition: Bisphosphonates have been shown to significantly reduce fracture risk in osteoporotic patients through clinical trials.
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Biological Stability: The stability of bisphosphonates under physiological conditions is critical for their effectiveness as therapeutic agents.
Future Directions:
Further research is needed to explore the specific properties and potential therapeutic applications of Trisodium hydrogen ((heptylimino)bis(methylene))bisphosphonate. This could involve studying its interaction with bone tissue and its efficacy in clinical settings.
Data Table: Comparison of Related Bisphosphonates
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